4-((4-Methoxyphenyl)sulfonyl)-1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)piperidine

• IUPAC Name: 4-(4-methoxyphenyl)sulfonyl-1-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)piperidine
• InChI: InChI=1S/C22H27NO5S2/c1-28-19-7-10-20(11-8-19)29(24,25)21-12-14-23(15-13-21)30(26,27)22-9-6-17-4-2-3-5-18(17)16-22/h6-11,16,21H,2-5,12-15H2,1H3
• InChI Key: CNZLNZHXQOGMGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCN(CC2)S(=O)(=O)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C22H27NO5S2
• Molecular Weight: 449.6 g/mol

Description

4-((4-Methoxyphenyl)sulfonyl)-1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C22H27NO5S2 and its molecular weight is 449.58. The purity is usually 95%.
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Scientific Research Applications

Sigma Receptor Ligands

Studies have identified derivatives of 4-((4-Methoxyphenyl)sulfonyl)-1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)piperidine as potent sigma(1) receptor ligands, exhibiting significant selectivity and affinity. These compounds have been proposed as tools for PET experiments, indicating their potential utility in tumor research and therapy. The sigma(1) receptor ligands, such as the methyl-substituted derivatives, show promise in exploring sigma-subtype affinities and selectivities, which could lead to advancements in understanding and treating cancer (Berardi et al., 2005).

Antiproliferative Activities

Further research into this chemical structure has revealed its antiproliferative activities against cancer cell lines. Notably, certain derivatives have demonstrated significant cytotoxic activity against human cancer cell lines, including A549 (lung carcinoma), HeLa (cervical cancer), and MCF-7 (breast cancer). These findings underscore the potential of these compounds as therapeutic agents against various cancer types, highlighting their ability to induce apoptosis and arrest the cell cycle in the G1 phase. The compounds' mechanisms of inducing apoptosis have been linked to the upregulation of caspase-3 and caspase-7 proteins, suggesting a clear pathway through which they exert their anticancer effects (Ravichandiran et al., 2019).

PET Imaging Applications

The compound's derivatives have also been explored for their potential use in PET imaging, particularly in identifying and characterizing sigma receptors within the brain. Analogues with added polar functionality and reduced lipophilicity have been designed to improve their suitability as PET radiotracers. These modifications aim to enhance brain penetration and reduce lipophilic character, which are critical factors in the effectiveness of PET imaging agents. The research indicates that these analogues could serve as valuable tools in the diagnostic imaging of neurological disorders and in monitoring the efficacy of treatments targeting sigma receptors (Abate et al., 2011).